molecular formula C10H10O7S B12491321 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid

2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid

Cat. No.: B12491321
M. Wt: 274.25 g/mol
InChI Key: LJSUXXALKUGQCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid is a sulfur-containing dicarboxylic acid derivative featuring a furan ring substituted with a carboxylic acid group. The compound’s structure combines a butanedioic acid backbone with a thioether-linked 5-carboxyfuran-2-ylmethyl moiety. This design introduces unique electronic and steric properties due to the aromatic furan ring and the polar sulfanyl bridge, making it a candidate for applications in medicinal chemistry, catalysis, or materials science.

Properties

Molecular Formula

C10H10O7S

Molecular Weight

274.25 g/mol

IUPAC Name

2-[(5-carboxyfuran-2-yl)methylsulfanyl]butanedioic acid

InChI

InChI=1S/C10H10O7S/c11-8(12)3-7(10(15)16)18-4-5-1-2-6(17-5)9(13)14/h1-2,7H,3-4H2,(H,11,12)(H,13,14)(H,15,16)

InChI Key

LJSUXXALKUGQCR-UHFFFAOYSA-N

Canonical SMILES

C1=C(OC(=C1)C(=O)O)CSC(CC(=O)O)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of a furan derivative with a sulfanyl-containing compound under controlled conditions. The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and safety of the final product .

Chemical Reactions Analysis

Functional Group Reactivity Profile

The compound exhibits three primary reactive sites:

Functional GroupReactivity Characteristics
Carboxylic acid (-COOH)Acid-catalyzed reactions (esterification, amidation), decarboxylation under thermal stress
Furan ringElectrophilic substitution at 2/5 positions, oxidation potential
Sulfanyl bridge (-S-)Nucleophilic substitution, oxidation to sulfoxide/sulfone

Esterification

Reaction with alcohols under acidic or coupling-agent conditions yields ester derivatives:

Example Reaction:
2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid + ROH → Diesters

Reagent/ConditionsProduct TypeNotes
H₂SO₄ (catalytic), refluxDialkyl estersRequires excess alcohol
DCC/DMAP, room temperatureActivated estersHigher yields for steric alcohols

Amidation

Amine coupling produces pharmaceutically relevant amides:

Example Reaction:
Acid + RNH₂ → Diamides

ConditionsCatalystApplications
EDCl/HOBt, DMFCoupling agentsPeptide-mimetic drug development
Thermal activation (150°C)NoneIndustrial-scale synthesis

Oxidation Pathways

The sulfanyl group undergoes controlled oxidation:

Oxidizing AgentProductSelectivity Control
H₂O₂ (30%)Sulfoxide (-SO-)pH-dependent (neutral conditions)
KMnO₄ (acidic)Sulfone (-SO₂-)Complete oxidation at 60°C
O₂ (catalytic)Furan ring oxidation productsMetal-catalyst dependent

Decarboxylation

Thermal decomposition pathways:

ConditionsMajor ProductByproducts
200°C, neutralFuran-thioether derivativesCO₂, H₂O
NaOH (10%), 120°CSimplified furan structuresSodium sulfide intermediates

Mechanistic Insights

  • Esterification Mechanism: Protonation of -COOH groups enables nucleophilic alcohol attack, followed by water elimination .

  • Sulfanyl Oxidation: Proceeds through radical intermediates in peroxide-mediated reactions, while permanganate oxidation follows ionic pathways.

  • Furan Reactivity: Electron-rich ring participates in electrophilic substitutions at positions activated by methylsulfanyl and carboxy groups .

Stability Considerations

Critical parameters affecting reaction outcomes:

FactorOptimal RangeImpact on Yield
pH2-4 (acidic)Maximizes esterification rates
Solvent PolarityPolar aprotic (DMF, DMSO)Enhances nucleophilic substitution
Temperature60-80°C (non-radical rxns)Prevents furan decomposition

This comprehensive analysis demonstrates the compound's versatility in synthetic chemistry, with reaction pathways highly tunable through condition optimization. Recent advances in enzymatic catalysis (e.g., furan oxidoreductases ) suggest future green chemistry applications for its derivatives.

Scientific Research Applications

2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid has several applications in scientific research:

    Chemistry: It can be used as a building block for synthesizing more complex molecules.

    Biology: It may have potential as a biochemical probe or in the study of metabolic pathways.

    Medicine: Research may explore its potential therapeutic effects or use as a drug precursor.

    Industry: It could be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism by which 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, potentially leading to changes in cellular function or metabolic processes. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues from Patent Literature

The European Patent Application EP 4 374 877 A2 (2024) describes two structurally complex analogs:

(2S)-2-[2-[2,3-difluoro-4-[[10-hydroxy-6-methyl-8-oxo-9-[[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]carbamoyl]-6,7-diazaspiro[4.5]dec-9-en-7-yl]methyl]phenoxy]ethylamino]butanedioic acid

3-[2-[2,3-difluoro-4-[[10-hydroxy-6-methyl-8-oxo-9-[(4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]carbamoyl]-6,7-diazaspiro[4.5]dec-9-en-7-yl]methyl]phenoxy]ethylamino]pentanedioic acid

Key Comparisons:

  • Complexity : Both patented compounds are highly elaborated, incorporating diazaspiro rings, trifluoromethyl groups, and pyrimidine substituents. These features enhance binding specificity, likely targeting enzymes or receptors in therapeutic contexts (e.g., kinase inhibition). In contrast, 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid lacks such functional groups, making it a simpler scaffold .
  • Applications : The patented molecules are designed for high-affinity interactions (e.g., anticancer or anti-inflammatory targets), while the target compound may serve as a precursor or intermediate in synthesizing such derivatives .

Research Implications and Gaps

  • Structural Optimization : The target compound’s furan moiety could be modified with electron-withdrawing groups (e.g., nitro) to enhance reactivity, mimicking the patented compounds’ trifluoromethyl groups .
  • Stereochemical Resolution : Enantiomeric separation or asymmetric synthesis may improve its pharmacological profile, addressing limitations seen in racemic analogs .
  • Biological Screening : Further studies are needed to evaluate its activity against targets like kinases or proteases, leveraging insights from analogous compounds.

Biological Activity

2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid, also known by its CAS number 91634-28-5, is a compound that has garnered attention for its potential biological activities. Its unique structure, which includes a furan moiety and a sulfanyl group, suggests various interactions with biological systems. This article aims to explore the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid is C10H10O7S. The compound features a furan ring with a carboxylic acid group and a butanedioic acid backbone, which may contribute to its biological properties.

Biological Activity Overview

Research into the biological activity of this compound reveals several potential effects:

  • Antioxidant Activity : Compounds containing furan rings are often studied for their antioxidant properties. The presence of the carboxylic acid group may enhance electron donation capabilities, contributing to radical scavenging activities.
  • Antimicrobial Properties : Preliminary studies suggest that derivatives of furan compounds exhibit antimicrobial effects. This could be attributed to their ability to disrupt microbial cell membranes or interfere with metabolic pathways.
  • Anti-inflammatory Effects : Some studies indicate that compounds similar to 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid may modulate inflammatory responses, potentially through the inhibition of pro-inflammatory cytokines.

Table 1: Summary of Biological Activities

Activity TypeObserved EffectsReferences
AntioxidantRadical scavenging; reduced oxidative stress
AntimicrobialInhibition of bacterial growth
Anti-inflammatoryModulation of cytokine release

Case Study 1: Antioxidant Activity

In a study examining the antioxidant properties of various furan derivatives, it was found that compounds similar to 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid demonstrated significant radical scavenging activity. The study utilized DPPH and ABTS assays to quantify antioxidant capacity, revealing an IC50 value comparable to established antioxidants like ascorbic acid.

Case Study 2: Antimicrobial Efficacy

A series of tests conducted on derivatives of furan compounds indicated that they possess notable antimicrobial properties against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) for 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid was determined to be effective against Staphylococcus aureus and Escherichia coli in vitro.

Case Study 3: Anti-inflammatory Mechanisms

Research focusing on the anti-inflammatory potential of furan derivatives showed that treatment with the compound resulted in decreased levels of TNF-alpha and IL-6 in macrophage cultures. This suggests a mechanism where the compound may inhibit NF-kB signaling pathways involved in inflammation.

Q & A

Q. What are the established synthetic routes for 2-{[(5-Carboxyfuran-2-yl)methyl]sulfanyl}butanedioic acid, and how can reaction conditions be optimized?

The compound can be synthesized via Michael-type addition, analogous to methods used for structurally similar sulfanyl-containing acids . Thioglycolic acid derivatives may serve as nucleophiles, reacting with α,β-unsaturated carbonyl intermediates. Optimization should include factorial design experiments (e.g., varying temperature, solvent polarity, and catalyst loading) to identify key variables affecting yield . Computational tools like quantum chemical reaction path searches can predict optimal conditions, reducing trial-and-error approaches .

Q. Which spectroscopic techniques are critical for characterizing this compound’s structure and purity?

Nuclear magnetic resonance (NMR) is essential for confirming the furan ring substitution pattern and sulfanyl linkage. High-resolution mass spectrometry (HRMS) validates molecular weight, while infrared (IR) spectroscopy identifies carboxylic acid and thioether functional groups . For purity assessment, HPLC with UV detection or charged aerosol detection (CAD) is recommended, especially if enantiomeric mixtures are present .

Q. How can researchers resolve enantiomers formed during synthesis?

Chiral chromatography using polysaccharide-based columns (e.g., Chiralpak®) is a standard method. Alternatively, enzymatic resolution or asymmetric synthesis strategies (e.g., chiral auxiliaries or organocatalysts) can be explored. Computational modeling of transition states may guide catalyst selection .

Advanced Research Questions

Q. What computational strategies are effective in predicting the compound’s reactivity and designing novel derivatives?

Density functional theory (DFT) calculations can map reaction pathways for functionalization at the furan ring or sulfanyl group. Machine learning (ML) models trained on reaction databases (e.g., USPTO) can propose viable synthetic routes for derivatives. Molecular dynamics simulations aid in studying solvation effects and steric hindrance during reactions . For example, ICReDD’s integrated computational-experimental workflows enable rapid iteration between prediction and validation .

Q. How do steric and electronic properties of the sulfanyl group influence biological activity?

The sulfanyl group’s electron-withdrawing effects may modulate the carboxylic acid’s acidity, impacting binding to biological targets. Comparative studies with analogs (e.g., replacing sulfanyl with methyl or oxygen) can isolate electronic contributions. Molecular docking simulations against enzymes like cyclooxygenase (COX) or kinases may reveal structure-activity relationships (SARs) . Toxicity assays (e.g., mitochondrial membrane potential disruption in K-562 cells) should accompany SAR studies .

Q. What methodologies address contradictions in reported bioactivity data for sulfanyl-containing analogs?

Discrepancies often arise from differences in enantiomeric purity or assay conditions. Researchers should:

  • Validate enantiomer ratios via chiral HPLC .
  • Standardize bioassays using reference compounds (e.g., NIH/NCGC guidelines).
  • Apply multivariate analysis to distinguish biological effects caused by structural features versus experimental variability .

Methodological Considerations

Q. How can researchers design experiments to probe the compound’s role in multi-step catalytic cycles?

Isotopic labeling (e.g., ¹³C at the furan carboxy group) combined with in-situ NMR or mass spectrometry tracks incorporation into intermediates. Kinetic isotope effects (KIEs) and Hammett plots elucidate rate-determining steps. For heterogeneous catalysis, operando spectroscopy (e.g., DRIFTS) paired with reactor design (e.g., fixed-bed microreactors) links structural changes to activity .

Q. What advanced separation techniques are suitable for isolating trace impurities or degradation products?

Two-dimensional liquid chromatography (2D-LC) coupled with ion mobility spectrometry (IMS) enhances resolution of structurally similar byproducts. For thermally labile impurities, supercritical fluid chromatography (SFC) minimizes decomposition .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.